7-Oxo-3,7-dihydro-2H-oxazolo[3,2-a]pyrimidine-6-carbonitrile

• IUPAC Name: 7-oxo-2,3-dihydro-[1,3]oxazolo[3,2-a]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C7H5N3O2/c8-3-5-4-10-1-2-12-7(10)9-6(5)11/h4H,1-2H2
• InChI Key: KYIHRAMFHZATSZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=NC(=O)C(=CN21)C#N
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID30377055
• Molecular Weight: 163.13 g/mol
• CAS No.: 118801-89-1

Description

7-oxo-2,3-dihydro-7H-[1,3]oxazolo[3,2-a]pyrimidine-6-carbonitrile is a heterocyclic compound with a unique structure that combines elements of oxazole and pyrimidine rings

Scientific Research Applications

7-oxo-2,3-dihydro-7H-[1,3]oxazolo[3,2-a]pyrimidine-6-carbonitrile has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its activity against certain enzymes and receptors.

Materials Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Biological Studies: The compound is used in studies to understand its interactions with biological macromolecules and its potential as a biochemical probe.

Future Directions

The future directions for the study of this compound could involve further exploration of its potential uses, particularly in the field of medicine given its antibacterial properties. More research could also be done to fully understand its mechanism of action.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-oxo-2,3-dihydro-7H-[1,3]oxazolo[3,2-a]pyrimidine-6-carbonitrile typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-aminopyrimidine with ethyl cyanoacetate in the presence of a base, followed by cyclization to form the oxazole ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

7-oxo-2,3-dihydro-7H-[1,3]oxazolo[3,2-a]pyrimidine-6-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the oxazole or pyrimidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve reagents like halogens, alkylating agents, and nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution can introduce various functional groups such as alkyl, aryl, or halogen atoms.

Mechanism of Action

The mechanism of action of 7-oxo-2,3-dihydro-7H-[1,3]oxazolo[3,2-a]pyrimidine-6-carbonitrile involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound can modulate the activity of these targets through binding interactions, leading to changes in biological pathways and cellular responses.

Comparison with Similar Compounds

Similar Compounds

7-oxo-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-5-carboxylate: This compound shares a similar core structure but includes a thiadiazole ring instead of an oxazole ring.

2-arylated 5-fluorinated thiazolo[3,2-a]pyrimidin-7-ones: These compounds have a thiazole ring and are fluorinated, offering different chemical properties.

Uniqueness

7-oxo-2,3-dihydro-7H-[1,3]oxazolo[3,2-a]pyrimidine-6-carbonitrile is unique due to its specific combination of oxazole and pyrimidine rings, which imparts distinct chemical and biological properties